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Cat. No.: B15552585

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of TCO-PEG2-acid, a

heterobifunctional linker at the forefront of bioorthogonal chemistry. We delve into its core

properties, development, and detailed protocols for its application in constructing complex

biomolecular conjugates. This document is intended to serve as a practical resource for

scientists leveraging this powerful tool in drug delivery, diagnostics, and advanced biological

research.

Discovery and Development of TCO Linkers
The advent of bioorthogonal chemistry—reactions that can occur within living systems without

interfering with native biochemical processes—has revolutionized the study and manipulation

of biomolecules. The inverse-electron-demand Diels-Alder (IEDDA) reaction between a trans-

cyclooctene (TCO) and a 1,2,4,5-tetrazine (Tz) stands out as a cornerstone of this field.[1] First

reported for bioorthogonal applications in 2008, this reaction is prized for its exceptional speed,

high specificity, and the ability to proceed under physiological conditions without a cytotoxic

catalyst.[1]
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The high ring strain of the trans-isomer of cyclooctene makes it a highly reactive dienophile,

primed for a rapid [4+2] cycloaddition with the electron-poor tetrazine.[1] The development of

TCO linkers, such as TCO-PEG2-acid, has focused on enhancing the utility of this chemistry.

The incorporation of a polyethylene glycol (PEG) spacer was a key advancement.[2] The

hydrophilic PEG chain improves water solubility, reduces aggregation of conjugates, and

provides a flexible spacer to minimize steric hindrance, thereby increasing the accessibility and

reactivity of the TCO group.[2][3] TCO-PEG2-acid, with its terminal carboxylic acid, provides a

versatile handle for conjugation to primary amines on biomolecules like proteins, peptides, and

antibodies, making it a widely used reagent in the field.[4][5]

Core Data and Properties of TCO-PEG2-acid
TCO-PEG2-acid is a bifunctional molecule featuring a reactive TCO moiety for click chemistry

and a terminal carboxylic acid for standard amide bond formation. Its key properties are

summarized below.

Property Value Source(s)

Chemical Name TCO-PEG2-acid [4]

Molecular Formula C₁₆H₂₇NO₆ [4]

Molecular Weight 329.4 g/mol [4]

CAS Number 2250217-31-1 [4]

Purity Typically ≥95% - 98% [4][6]

Appearance Solid or oil

Solubility DMSO, DMF, DCM [4][7]

Storage Conditions -20°C, desiccated [4][7]

Note: TCO compounds are susceptible to isomerization to the unreactive cis-cyclooctene

(CCO) form and are not recommended for long-term storage.[4][7]

Reaction Mechanisms and Workflows

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/pdf/The_Rise_of_a_Bioorthogonal_Super_reagent_A_Technical_Guide_to_Trans_Cyclooctene_Linkers.pdf
https://www.benchchem.com/product/b15552585/docs?utm_src=pdf-body#tco-peg2-acid-an-in-depth-technical-guide-for-bioconjugation
https://escholarship.org/content/qt4q07b723/qt4q07b723.pdf
https://escholarship.org/content/qt4q07b723/qt4q07b723.pdf
https://www.benchchem.com/pdf/The_Influence_of_PEG_Spacer_Length_on_TCO_Linker_Reactivity_A_Comparative_Guide.pdf
https://www.benchchem.com/product/b15552585/docs?utm_src=pdf-body#tco-peg2-acid-an-in-depth-technical-guide-for-bioconjugation
https://broadpharm.com/product/bp-27908
https://www.medchemexpress.com/tco-peg2-acid.html
https://www.benchchem.com/product/b15552585/docs?utm_src=pdf-body#tco-peg2-acid-an-in-depth-technical-guide-for-bioconjugation
https://www.benchchem.com/product/b15552585/docs?utm_src=pdf-body#tco-peg2-acid-an-in-depth-technical-guide-for-bioconjugation
https://broadpharm.com/product/bp-27908
https://broadpharm.com/product/bp-27908
https://broadpharm.com/product/bp-27908
https://broadpharm.com/product/bp-27908
https://broadpharm.com/product/bp-27908
https://www.glycomindsynth.com/product_detail/2517/TCO-PEG
https://broadpharm.com/product/bp-27908
https://broadpharm.com/product/bp-24158
https://broadpharm.com/product/bp-27908
https://broadpharm.com/product/bp-24158
https://broadpharm.com/product/bp-27908
https://broadpharm.com/product/bp-24158
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552585?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


TCO-PEG2-acid enables a two-step conjugation strategy. First, the carboxylic acid is coupled

to a primary amine on a biomolecule. Second, the TCO group is reacted with a tetrazine-

modified molecule.

Amine Coupling via EDC/NHS Chemistry
The carboxylic acid of TCO-PEG2-acid is typically activated using 1-Ethyl-3-(3-

dimethylaminopropyl)carbodiimide (EDC) in the presence of N-hydroxysuccinimide (NHS) or its

water-soluble analog (sulfo-NHS). EDC activates the carboxyl group, which then reacts with

NHS to form a more stable, amine-reactive NHS ester. This ester readily reacts with primary

amines (e.g., the side chain of a lysine residue on a protein) to form a stable amide bond.
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Caption: EDC/NHS activation and coupling of TCO-PEG2-acid to an amine-containing

biomolecule.

Bioorthogonal Ligation via IEDDA Reaction
The TCO-functionalized biomolecule can then be selectively reacted with a molecule bearing a

tetrazine moiety. This inverse-electron-demand Diels-Alder (IEDDA) reaction is exceptionally
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fast and specific, proceeding via a [4+2] cycloaddition followed by a retro-Diels-Alder reaction

that irreversibly eliminates nitrogen gas, driving the reaction to completion.[4][5]
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Caption: The inverse-electron-demand Diels-Alder (IEDDA) reaction between TCO and

tetrazine.

Experimental Protocols
The following protocols provide a general framework for the use of TCO-PEG2-acid.

Optimization may be required for specific applications.

Protocol 1: Activation of TCO-PEG2-acid and
Conjugation to a Protein
This two-step protocol describes the labeling of a protein with TCO-PEG2-acid by activating

the carboxylic acid and reacting it with primary amines on the protein.

Materials:

Protein of interest in an amine-free buffer (e.g., PBS, pH 7.2-8.0)

TCO-PEG2-acid

Anhydrous, high-purity dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC)
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N-hydroxysuccinimide (NHS) or N-hydroxysulfosuccinimide (sulfo-NHS)

Activation Buffer (e.g., 0.1 M MES, pH 5.0-6.0)

Coupling Buffer (e.g., PBS, pH 7.2-8.0)

Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.0)

Desalting spin columns for purification

Procedure:

Reagent Preparation:

Equilibrate TCO-PEG2-acid, EDC, and NHS/sulfo-NHS to room temperature before

opening.

Prepare a 10 mM stock solution of TCO-PEG2-acid in anhydrous DMSO or DMF.

Prepare the protein of interest at a concentration of 1-5 mg/mL in Coupling Buffer. If the

storage buffer contains primary amines (e.g., Tris), perform a buffer exchange into the

Coupling Buffer.

Immediately before use, prepare 100 mM stock solutions of EDC and NHS/sulfo-NHS in

Activation Buffer.

Activation of TCO-PEG2-acid:

In a microcentrifuge tube, combine the desired amount of TCO-PEG2-acid stock solution

with Activation Buffer.

Add EDC and NHS/sulfo-NHS to the TCO-PEG2-acid solution. A 5-10 fold molar excess

of EDC and NHS over TCO-PEG2-acid is a common starting point.

Incubate for 15-30 minutes at room temperature to form the amine-reactive NHS ester.

Conjugation to Protein:
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Immediately add the activated TCO-PEG2-acid solution to the protein solution. A 10- to

20-fold molar excess of the linker to the protein is a typical starting point, but the optimal

ratio should be determined empirically.

Allow the reaction to proceed for 1-2 hours at room temperature, or overnight at 4°C.

Quenching and Purification:

Stop the reaction by adding Quenching Buffer to a final concentration of 50-100 mM to

hydrolyze any unreacted NHS esters. Incubate for 15 minutes.

Remove excess, unreacted TCO-PEG2-acid and byproducts using a desalting spin

column equilibrated with an appropriate buffer (e.g., PBS).

Protocol 2: TCO-Tetrazine Ligation
This protocol details the bioorthogonal reaction between the TCO-labeled protein and a

tetrazine-functionalized molecule.

Materials:

Purified TCO-modified protein (from Protocol 1)

Tetrazine-functionalized molecule of interest (e.g., fluorescent dye, drug)

Reaction Buffer (e.g., PBS, pH 7.4)

Procedure:

Reactant Preparation:

Prepare the TCO-modified protein in the desired Reaction Buffer.

Dissolve the tetrazine-labeled molecule in a compatible solvent (e.g., DMSO) and then

dilute it into the Reaction Buffer.

Ligation Reaction:
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Add the tetrazine-functionalized molecule to the TCO-modified protein solution. A slight

molar excess (1.5 to 5-fold) of the tetrazine reagent is often used.

Incubate the reaction mixture for 30-60 minutes at room temperature. The reaction is

typically very fast. Progress can sometimes be monitored by the disappearance of the

characteristic pink/red color of the tetrazine.

Final Purification (Optional):

If necessary, the final conjugate can be purified from excess tetrazine reagent using size-

exclusion chromatography (SEC) or dialysis.

Workflow Visualization
The overall process from protein modification to final conjugate formation can be visualized as

a clear, sequential workflow.
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Step 1: TCO Functionalization

Step 2: Bioorthogonal Ligation
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Caption: Experimental workflow for a two-step bioconjugation using TCO-PEG2-acid.
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Applications in Research and Drug Development
The versatility of TCO-PEG2-acid makes it a valuable reagent in numerous applications:

Antibody-Drug Conjugates (ADCs): For the precise attachment of cytotoxic payloads to

antibodies.

PROTACs: Used in the synthesis of Proteolysis-Targeting Chimeras for targeted protein

degradation.[8]

Molecular Imaging: For labeling biomolecules with imaging agents (e.g., fluorophores,

radiolabels) for in vitro and in vivo tracking.[9]

Drug Delivery: To construct targeted drug delivery systems.[9]

Surface Modification: For the functionalization of surfaces in diagnostic assays and

biomaterials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. escholarship.org [escholarship.org]

3. benchchem.com [benchchem.com]

4. TCO-PEG2-acid, 2250217-31-1 | BroadPharm [broadpharm.com]

5. medchemexpress.com [medchemexpress.com]

6. glycomindsynth.com [glycomindsynth.com]

7. TCO-PEG2-amine, 2141981-87-3 | BroadPharm [broadpharm.com]

8. medchemexpress.com [medchemexpress.com]

9. precisepeg.com [precisepeg.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b15552585/docs?utm_src=pdf-body#tco-peg2-acid-an-in-depth-technical-guide-for-bioconjugation
https://www.medchemexpress.com/click-chemistry/tco.html
https://precisepeg.com/blogs/posts/exploring-the-versatility-of-click-chemistry-tco-products-applications-and-innovations-1
https://precisepeg.com/blogs/posts/exploring-the-versatility-of-click-chemistry-tco-products-applications-and-innovations-1
https://www.benchchem.com/product/b15552585?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/pdf/The_Rise_of_a_Bioorthogonal_Super_reagent_A_Technical_Guide_to_Trans_Cyclooctene_Linkers.pdf
https://escholarship.org/content/qt4q07b723/qt4q07b723.pdf
https://www.benchchem.com/pdf/The_Influence_of_PEG_Spacer_Length_on_TCO_Linker_Reactivity_A_Comparative_Guide.pdf
https://broadpharm.com/product/bp-27908
https://www.medchemexpress.com/tco-peg2-acid.html
https://www.glycomindsynth.com/product_detail/2517/TCO-PEG
https://broadpharm.com/product/bp-24158
https://www.medchemexpress.com/click-chemistry/tco.html
https://precisepeg.com/blogs/posts/exploring-the-versatility-of-click-chemistry-tco-products-applications-and-innovations-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552585?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [TCO-PEG2-acid: An In-Depth Technical Guide for
Bioconjugation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15552585/docs#tco-peg2-acid-an-in-depth-technical-
guide-for-bioconjugation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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